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Compound of Interest

Compound Name: W-34

Cat. No.: B1193824

A comprehensive search of established biological and proteomic databases has found no
record of a specific protein designated as "W-34 protein.” This suggests that "W-34 protein”
may not be a standard or widely recognized nomenclature in the scientific community. It is
possible that this designation is an internal or provisional name, a typographical error, or refers
to a protein that has not yet been characterized and entered into public databases.

While the term "W-34 protein” does not correspond to a specific entry, searches have yielded
information on related terms that may be of tangential interest:

Whey Protein Concentrate 34 (WPC34): This is a dairy-derived food ingredient and not a
single, specific protein for therapeutic research.[1][2][3][4] WPC34 is a complex mixture
containing approximately 34% protein and is utilized in various food and nutritional products for
its functional and nutritional properties.[3]

Database Identifiers Containing "W34":

o PDB Entry 1W34: This identifier in the Protein Data Bank (PDB) corresponds to a mutant
form (Y303S) of Ferredoxin-NADP reductase.[5]

o PDB Entry 3W34: This identifier refers to the ternary complex of uridine-cytidine kinase from
Thermus thermophilus HB8 with its substrates.

e Ligand 34W: This is an identifier for the small molecule PF-03814735, a protein kinase
inhibitor that has been studied in the context of solid tumors.[6]
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Proteins with Related Names:

o« WDR34 (WD repeat-containing protein 34): This is a known protein that functions as an
intermediate chain of the dynein-2 complex and is involved in ciliary retrograde protein
trafficking.[7][8] Mutations in the gene encoding WDR34 have been associated with certain
ciliopathies.[7]

o WW Domain-Containing Proteins: The "WW" domain is a well-characterized protein module
of about 35-40 amino acids that mediates protein-protein interactions.[9][10][11] There are
numerous proteins containing WW domains, and they are involved in a wide range of cellular
processes, including signaling and protein ubiquitination.[9][10][11]

e mMIR-34: This refers to a microRNA, which is a small non-coding RNA molecule that plays a
role in gene regulation. For instance, miR-34a has been shown to inhibit SIRT1, a key
regulator of metabolic health.[12]

Given the lack of information for a specific "W-34 protein,” it is recommended that the user
verify the protein's designation. If "W-34" is an internal name, further context would be required
to identify the protein in public databases. Should a standard identifier (such as a UniProt
accession number or a recognized gene name) be available, a detailed technical guide could
be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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